1-[1-[3,5-Bis(trifluoromethyl)phenyl]triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one

• IUPAC Name: 1-[1-[3,5-bis(trifluoromethyl)phenyl]triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one
• InChI: InChI=1S/C20H12F9N3O2/c1-10(34-15-4-2-3-11(8-15)18(21,22)23)17(33)16-9-32(31-30-16)14-6-12(19(24,25)26)5-13(7-14)20(27,28)29/h2-10H,1H3
• InChI Key: DBCRZHLNYBRGTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CN(N=N1)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)OC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H12F9N3O2
• Molecular Weight: 497.3 g/mol

Description

The compound is a complex organic molecule that likely contains a triazol ring and phenyl groups with trifluoromethyl substituents. It’s important to note that the exact structure and properties can vary significantly depending on the arrangement of these groups.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as “1,3-Bis [3,5-bis (trifluoromethyl)phenyl]thiourea” are known. These compounds often involve reactions that activate substrates and stabilize developing negative charges in transition states.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis of Bis-1,2,4-Triazole Derivatives : A study by Bekircan and Bektaş (2006) discussed the preparation of new 1,2/1,3-bis[o-(N-methylidenamino-3-aryl-5-phenyl-4H-1,2,4-triazole-4-yl)phenoxy]ethane/propane derivatives, characterized by IR, 1H-NMR, 13C-NMR, and mass spectral data, highlighting their synthetic methodology and structural elucidation (Bekircan & Bektaş, 2006).

Molecular Structure and Spectroscopic Studies

• Molecular Structure, Spectroscopic and DFT Studies : Hasan and Shalaby (2016) synthesized and confirmed the structure of a compound closely related to the query molecule through various characterization techniques, including X-ray single-crystal determination, highlighting its potential for novel synthetic pathways and applications in chemistry science (Hasan & Shalaby, 2016).

Polymer Synthesis and Properties

• Novel Poly(arylene ether)s Synthesis : Rahmani and Shafiei zadeh Mahani (2015) developed novel polyaromatic ethers containing 1,3,4-oxadiazole and triazole units through "Click" chemistry, presenting their solubility, thermal stability, and Tg properties. This study provides insights into the application of triazole derivatives in polymer science (Rahmani & Shafiei zadeh Mahani, 2015).

Metal Complex Formation

• Metal Complex Formation and Ligand Behavior : Stucky et al. (2008) explored the protonation and metal complex formation capabilities of 3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazole-based ligands, indicating their potential applications in coordination chemistry and material science (Stucky et al., 2008).